4-Benzylidenecyclohexanone
Cat. No. B8689321
M. Wt: 186.25 g/mol
InChI Key: NNPPZBMARQNZGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:18][C:19](=[O:20])[OH:21].[OH2:22].[c:1]1([CH:7]=[C:8]2[CH2:9][CH2:10][C:11]3([O:12][CH2:15][CH2:14][O:13]3)[CH2:16][CH2:17]2)[cH:2][cH:3][cH:4][cH:5][cH:6]1>>[c:1]1([CH:7]=[C:8]2[CH2:9][CH2:10][C:11](=[O:12])[CH2:16][CH2:17]2)[cH:2][cH:3][cH:4][cH:5][cH:6]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CC(=O)O
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
C(=C1CCC2(CC1)OCCO2)c1ccccc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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O=C1CCC(=Cc2ccccc2)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
